Cas no 361167-81-9 (1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine)

• Product Name: 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine
• CAS No: 361167-81-9
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 2111117
• PubChem ID: 4683900
• Update Time: 2025-07-28

1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• (5-nitrobenzo[b]thien-2-yl)(4-phenyl-1-piperazinyl)Methanone
• 1-[(5-nitro-1-benzothien-2-yl)carbonyl]-4-phenylpiperazine
• 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine
• SCHEMBL6232212
• SR-01000442354
• SR-01000442354-1
• AKOS024577767
• 361167-81-9
• (5-nitro-1-benzothiophen-2-yl)-(4-phenylpiperazin-1-yl)methanone
• DA-31865
• F0447-0050
• Oprea1_811357
• (5-nitrobenzo[b]thiophen-2-yl)(4-phenylpiperazin-1-yl)methanone

• Inchi： 1S/C19H17N3O3S/c23-19(18-13-14-12-16(22(24)25)6-7-17(14)26-18)21-10-8-20(9-11-21)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2
• InChI Key： FTRRDCFNKJMQRS-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(N1CCN(C2C=CC=CC=2)CC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.09906259Da
• Monoisotopic Mass: 367.09906259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine

Introduction to 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine (CAS No. 361167-81-9)

1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine, with the CAS number 361167-81-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiophene moiety, a nitro group, and a phenylpiperazine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiophene scaffold is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties. The presence of the nitro group in the structure of 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine can enhance its electronic and steric properties, potentially modulating its interactions with biological targets. The phenylpiperazine moiety, on the other hand, is often associated with central nervous system (CNS) activity and has been used in the development of various CNS drugs.

Recent studies have highlighted the potential of 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a treatment for inflammatory diseases.

In another study conducted by a team at the University of California, researchers investigated the antitumor properties of 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine. The results showed that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent pathways. These findings underscore the potential of this compound as a novel anticancer agent.

The pharmacokinetic properties of 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine have also been studied to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences in 2023 reported that this compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine has been explored for its use as a research tool in biochemical and cellular studies. Its unique structural features make it an excellent probe for investigating protein-protein interactions and signaling pathways. For example, researchers at Harvard University utilized this compound to study the role of specific kinases in cell signaling cascades, providing valuable insights into disease mechanisms.

The synthesis of 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine has been optimized to improve yield and purity. A recent method described in Organic Letters involves a multi-step synthesis starting from readily available starting materials. The key steps include the formation of the benzothiophene core, introduction of the nitro group, and coupling with phenylpiperazine. This synthetic route is scalable and can be adapted for large-scale production if needed.

In conclusion, 1-(5-nitro-1-benzothiophene-2-carbonyl)-4-phenylpiperazine (CAS No. 361167-81-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its properties for clinical use.